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Compound of Interest

Compound Name: Floranol

CAS No.: 502685-14-5

Cat. No.: B1259342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Floranol, a prenylated flavanonol, has been identified as a compound of interest due to its

potential pharmacological activities. This technical guide provides a comprehensive overview of

the preliminary biological screening of Floranol, with a focus on its vasorelaxant effects. The

information presented herein is based on available scientific literature and is intended to

provide researchers, scientists, and drug development professionals with a foundational

understanding of Floranol's biological profile. This document adheres to stringent data

presentation and visualization requirements to facilitate clear and concise interpretation.

Chemical Identity
Systematic Name: (2R,3R)-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-6-methoxy-8-(3-methylbut-

2-enyl)-4H-1-benzopyran-4-one[1]

Molecular Formula: C₂₁H₂₂O₇[2]
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Molecular Weight: 386.4 g/mol [2]

Source: Isolated from the roots of Dioclea grandiflora (Fabaceae)[1]

Pharmacological Activity: Vasorelaxation
The primary biological activity of Floranol reported in the literature is its vasorelaxant effect.

The following table summarizes the quantitative data from the key study.

Table 1: Vasorelaxant Activity of Floranol
Assay System

Pre-contraction
Agent

Test Compound IC₅₀ (µM)

Endothelium-

containing rat aortic

rings

0.1 µM Phenylephrine Floranol 19.9 ± 2.4

Experimental Protocols
A detailed methodology for the vasorelaxant activity assay is provided below.

Vasorelaxant Activity Assay
Objective: To determine the concentration-dependent vasodilator effect of Floranol on isolated

rat aortic rings.

Materials and Methods:

Tissue Preparation:

Thoracic aortas are isolated from rats.

The aortas are cleaned of adherent connective tissue and cut into rings.

The integrity of the endothelium is maintained for the primary experiments. For

mechanistic studies, the endothelium can be mechanically removed.

Experimental Setup:
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Aortic rings are mounted in organ baths containing a physiological salt solution,

maintained at 37°C, and continuously aerated with a mixture of 95% O₂ and 5% CO₂.

The rings are connected to isometric force transducers to record changes in tension.

Protocol:

The aortic rings are allowed to equilibrate under a resting tension.

The rings are pre-contracted with a submaximal concentration of phenylephrine (0.1 µM)

to induce a stable tonic contraction.

Once a stable contraction is achieved, cumulative concentrations of Floranol are added to

the organ bath.

The relaxation response is recorded as a percentage of the pre-contraction induced by

phenylephrine.

The concentration of Floranol that produces 50% relaxation of the pre-contracted tone is

determined as the IC₅₀ value.

Mechanistic Studies:

To investigate the role of the endothelium and nitric oxide (NO) synthase, experiments are

repeated in endothelium-denuded aortic rings or in the presence of a NO-synthase

inhibitor, such as L-NAME.[1]

Mechanism of Action
The vasorelaxant effect of Floranol appears to be independent of the endothelium and the

nitric oxide-synthase pathway.[1] This was concluded from experiments where the removal of

the endothelium or the pre-treatment of the aortic rings with L-NAME, a NO-synthase inhibitor,

did not significantly alter the IC₅₀ and Eₘₐₓ values for Floranol-induced vasorelaxation.[1] This

suggests that Floranol likely exerts its vasorelaxant effect by acting directly on the vascular

smooth muscle cells.[1]
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Caption: Workflow for the vasorelaxant activity screening of Floranol.
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Caption: Proposed direct action of Floranol on vascular smooth muscle cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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